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Compound of Interest

Compound Name:
4-Acetamido-3-

bromobenzotrifluoride

Cat. No.: B064549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetamido-3-
bromobenzotrifluoride, a halogenated and trifluoromethylated aromatic compound of interest

in chemical and pharmaceutical research. This document details its chemical and physical

properties, provides a detailed experimental protocol for its synthesis, and explores its potential

biological significance, including a hypothesized signaling pathway based on the activities of

structurally related molecules.

Core Chemical Information
4-Acetamido-3-bromobenzotrifluoride, also known by its IUPAC name N-[2-bromo-4-

(trifluoromethyl)phenyl]acetamide, is a derivative of acetanilide. The presence of a bromine

atom and a trifluoromethyl group on the phenyl ring significantly influences its chemical

reactivity and potential biological activity.

Supplier Information
A number of chemical suppliers offer 4-Acetamido-3-bromobenzotrifluoride. The following

table summarizes key information from various suppliers.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity

Echemi 175135-49-6 C₉H₇BrF₃NO 282.06 -

Sigma-Aldrich

(Ambeed)
3823-19-6 C₉H₇BrF₃NO 282.06 95%

Oakwood

Chemical
3823-19-6 C₉H₇BrF₃NO 282.06 -

Note: There appears to be a discrepancy in the CAS number cited by different suppliers.

Researchers should verify the correct CAS number for their specific needs.

Physicochemical Properties
The physicochemical properties of 4-Acetamido-3-bromobenzotrifluoride are crucial for its

handling, storage, and application in experimental settings.

Property Value Reference

Melting Point 146 °C [1]

Boiling Point 324.2 °C at 760 mmHg [1]

Density 1.637 g/cm³ [1]

Flash Point 149.9 °C [1]

Refractive Index 1.529 [1]

Physical Form Solid

Storage Temperature Inert atmosphere, 2-8°C

Experimental Protocols
Synthesis of 4-Acetamido-3-bromobenzotrifluoride
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A plausible and common method for the synthesis of N-aryl acetamides is the acylation of the

corresponding aniline. In this case, 4-Acetamido-3-bromobenzotrifluoride can be

synthesized from 2-bromo-4-(trifluoromethyl)aniline.

Reaction Scheme:

Synthesis of 4-Acetamido-3-bromobenzotrifluoride

2-bromo-4-(trifluoromethyl)aniline

Reaction Mixture

Acetyl Chloride or
Acetic Anhydride

Pyridine or
Triethylamine

Dichloromethane or
Tetrahydrofuran

4-Acetamido-3-bromobenzotrifluoride
+ Work-up & Purification

Click to download full resolution via product page

A general workflow for the synthesis of 4-Acetamido-3-bromobenzotrifluoride.

Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-4-(trifluoromethyl)aniline (1.0

equivalent) in a suitable anhydrous solvent such as dichloromethane or tetrahydrofuran.

Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine (1.1

equivalents), to the solution to act as an acid scavenger.

Cooling: Cool the reaction mixture to 0°C in an ice bath.
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Addition of Acetylating Agent: Slowly add an acetylating agent, such as acetyl chloride or

acetic anhydride (1.1 equivalents), dropwise to the stirred solution. Maintain the temperature

at 0°C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer

chromatography (TLC).

Work-up: Upon completion, quench the reaction by the addition of water. Separate the

organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCl), a saturated

aqueous solution of sodium bicarbonate, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to yield pure 4-Acetamido-3-
bromobenzotrifluoride.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry, and by determining its

melting point.

Potential Biological Significance and Signaling
Pathways
While there is no direct research available on the specific biological activity or signaling

pathway of 4-Acetamido-3-bromobenzotrifluoride, the structural motifs present in the

molecule suggest potential areas for investigation. The trifluoromethyl group is known to

enhance metabolic stability and cell permeability of drug candidates, and N-phenylacetamide

derivatives have been explored for various pharmacological activities, including antimicrobial

and anticancer effects.

Hypothesized Antimicrobial Mechanism of Action
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Based on the known activities of similar halogenated and trifluoromethylated aromatic

compounds, a plausible, yet hypothetical, mechanism of action could involve the disruption of

essential cellular processes in microbial pathogens.

Hypothesized Antimicrobial Signaling Pathway

4-Acetamido-3-bromobenzotrifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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